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Compound of Interest

Compound Name: LY3027788 hydrochloride

Cat. No.: B15145210

For researchers, scientists, and drug development professionals, this guide provides an
objective comparison of the therapeutic profiles of LY3027788 hydrochloride and ketamine,
with a focus on their therapeutic indices. The information is supported by available preclinical
experimental data.

The quest for rapid-acting antidepressants with improved safety profiles has led to the
investigation of novel glutamatergic modulators. Ketamine, an N-methyl-D-aspartate (NMDA)
receptor antagonist, has demonstrated rapid and robust antidepressant effects, but its clinical
utility is hampered by a narrow therapeutic window and a range of adverse effects.[1]
LY3027788 hydrochloride is an orally bioavailable prodrug of LY3020371, a potent and
selective metabotropic glutamate 2/3 (mGlu2/3) receptor antagonist.[2][3][4][5][6] Preclinical
studies suggest that LY3027788 hydrochloride, through its active metabolite, may offer a
wider therapeutic index than ketamine by achieving comparable antidepressant-like efficacy
with a significantly improved safety and tolerability profile.

Comparative Quantitative Data

The therapeutic index of a drug is a measure of its relative safety, comparing the dose that
produces a therapeutic effect to the dose that produces toxicity. A wider therapeutic index
indicates a safer drug. The following tables summarize the available preclinical data for
LY3027788 hydrochloride (as its active metabolite LY3020371) and ketamine.
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Efficacy in
o LY3027788
Preclinical . .
_ Hydrochloride (as Ketamine Reference
Antidepressant
LY3020371)
Models
Forced Swim Test Forced Swim Test
Model [2][6]

(Mice)

(Mice)

Effective Dose

16 mg/kg (p.o.) for
LY3027788 showed a
minimal effective
dose, with an ED60 of
8.2 mg/kg.

10-30 mg/kg (i.p.)
showed
[61[71[8]

antidepressant-like

effects.

Outcome

Significant decrease
in immobility time,
comparable to the

effects of ketamine.

Significant decrease

[2]6]1[7]

in immobility time.
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Adverse Effect LY3027788
Profile in Preclinical Hydrochloride (as Ketamine Reference
Models LY3020371)
Did not impair motor
performance on an _
. Impaired motor
inverted screen; ]
Motor Effects performance; induced  [1][2]
produced only small )
, _ hyperlocomotion.
increases in
locomotion.
Did not negatively )
Negatively affected
affect spontaneous
o spontaneous
alternation in a Y- o
alternation in a Y-
maze; had no
- o ) maze; produced
Cognitive Effects significant impact or o . [1][2]
_ cognitive-impairing
lesser effects in a T- )
effects in a T-maze
maze and
o and psychomotor
psychomotor vigilance o
vigilance task.
task.
Did not substitute for
phencyclidine (PCP)
S in drug discrimination Known to have
Psychotomimetic-like ] ) o
studies, suggesting a psychotomimetic [1]

Effects

low potential for
psychotomimetic

effects.

effects.

Abuse Liability

Did not increase
dopamine efflux in the

nucleus accumbens.

Increased dopamine
efflux in the nucleus
accumbens, which is [1][2]

associated with abuse

potential.
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LY3027788
Toxicology Data Hydrochloride (as Ketamine Reference
LY3020371)

No critical
toxicological findings LD50 (Mouse, i.p.):
Rodent Acute Toxicity in 14-day studies with 400 mg/kg. LD50 [11121131[9]
doses up to 1000 (Rat, oral): 447 mg/kg.
mg/kg (i.v.) in rats.

No critical

toxicological findings

in 14-day studies with

doses up to 500 N/A [1][2]
mg/kg (i.v.) in

Non-Rodent Acute
Toxicity

Cynomolgus

monkeys.

Experimental Protocols
Forced Swim Test (FST)

The Forced Swim Test is a behavioral model used to assess antidepressant-like activity in
rodents.[10][11][12][13]

e Apparatus: A cylindrical container (e.g., 37 cm high, 15.5 cm in diameter) is filled with water
(25°C) to a depth where the animal cannot touch the bottom with its hind paws or tail (e.g.,
20 cm).[10][14]

e Procedure:

o Pre-test (for rats): On the first day, animals are placed in the water for a 15-minute
session.[11]

o Test: 24 hours after the pre-test, animals are again placed in the water for a 5 or 6-minute
session.[11][14] For mice, a single 6-minute session is often used, with the first 2 minutes
for habituation.[11][12]
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o Drug Administration: The test compound (e.g., LY3027788 or ketamine) or vehicle is
administered at a specified time before the test session (e.g., 60 minutes prior).[14]

Data Analysis: The duration of immobility (the time the animal spends floating with only
minimal movements to keep its head above water) is recorded during the final 4 minutes of
the test session. A significant decrease in immobility time is indicative of an antidepressant-
like effect.[11][15]

Motor and Cognitive Function Assessment

Inverted Screen Test: This test assesses motor coordination and grip strength. Animals are
placed on a wire mesh screen which is then inverted. The time until the animal falls off is
recorded. Longer latencies to fall indicate better motor function.

Y-Maze Spontaneous Alternation: This task is used to evaluate spatial working memory.[16]
The maze consists of three identical arms. An animal is placed in the center and allowed to
explore freely for a set period (e.g., 8 minutes).[16] The sequence of arm entries is recorded.
A spontaneous alternation is defined as consecutive entries into all three different arms. A
lower percentage of spontaneous alternations suggests cognitive impairment.[16]

Signaling Pathways and Experimental Workflows

The differing mechanisms of action of LY3027788 hydrochloride and ketamine are believed to

underlie their distinct therapeutic profiles.
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LY3027788 (Prodrug) -> LY3020371
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Caption: Signaling pathway of LY3027788 hydrochloride's active metabolite, LY3020371.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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